Cas no 318-49-0 (1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- is a fluorinated derivative of phthalimide, characterized by the presence of a 4-fluorobenzyl substituent at the 2-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules or functional materials. The incorporation of a fluorine atom enhances its electronic properties, potentially improving binding affinity or metabolic stability in derived compounds. Its rigid isoindole-1,3-dione core offers structural stability, while the fluorophenyl moiety provides opportunities for further derivatization. The compound is typically employed in research settings for the development of novel heterocyclic systems or as a building block in medicinal chemistry.

1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- structure

318-49-0 structure

Product Name:1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-

CAS No:318-49-0

MF:C₁₅H₁₀FNO₂

MW:255.243807315826

CID:1448842

PubChem ID:2774444

Update Time:2025-10-09

1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-
- N-(4-fluorobenzyl)phthalimide
- 2-(4-Fluorobenzyl)-isoindole-1,3-dione
- 2-[(4-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
- CHEMBL3408774
- 318-49-0
- 2-(4-fluorobenzyl)-1H-isoindole-1,3(2H)-dione
- 2-(4-Fluorobenzyl)isoindoline-1,3-dione
- Z18271726
- EN300-7292950
- STK091944
- WBYPZQIEVABAGS-UHFFFAOYSA-N
- AKOS001359461
- 2-[(4-fluorophenyl)methyl]isoindole-1,3-dione
- SCHEMBL2644044
- CS-0270608
- BDBM50070493
- CCG-349944
- Inchi： 1S/C15H10FNO2/c16-11-7-5-10(6-8-11)9-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9H2
- InChI Key： WBYPZQIEVABAGS-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 255.0696
Monoisotopic Mass: 255.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 352
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 37.4Å²

Experimental Properties

PSA: 37.38

1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7292950-0.05g	2-[(4-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione	318-49-0		0.05g	$148.0	2023-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341278-25mg	2-(4-Fluorobenzyl)isoindoline-1,3-dione	318-49-0	98%	25mg	￥2626.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341278-50mg	2-(4-Fluorobenzyl)isoindoline-1,3-dione	318-49-0	98%	50mg	￥4525.00	2024-08-02